3,4-Methylenedioxy U-47700 (hydrochloride)
Overview
Description
3,4-Methylenedioxy U-47700 (hydrochloride) is an analytical reference standard that is structurally similar to known opioids. This product is intended for research and forensic applications.
Scientific Research Applications
Pharmacodynamics and Pharmacokinetics
- Pharmacodynamics and Kinetics in Rats: Research on U-47700 has focused on its pharmacodynamics and pharmacokinetics. A study revealed that U-47700 induces typical μ-opioid effects related to its plasma concentrations in rats. It's highlighted for its high potency, making it a substantial risk to humans exposed to the drug (Truver et al., 2020).
Neuroscientific Studies
- Psychopharmacological Effects in Zebrafish: Another study utilized zebrafish as a model to investigate the acute and chronic CNS effects of U-47700, demonstrating its complex dose-dependent CNS profile following administration (Kolesnikova et al., 2020).
Clinical Cases and Implications
- Clinical Review of U-47700: A clinical review of literature on U-47700 intoxication emphasized its toxicity. The study highlighted the presentation of patients with decreased mental status and respiratory rate, indicating an opioid toxidrome. It also noted the necessity of chromatographic and spectral techniques for its identification, as immunoassays failed to do so (Rambaran et al., 2017).
Metabolism and Detection
Analysis of Metabolites and Detection Methods
A study explored the in vitro μ-opioid receptor activation of N-desmethyl-U-47700 and N,N-bisdesmethyl-U-47700, assessing their toxic potential and relevance to the strong effects of U-47700 (Nordmeier et al., 2021).
Detection in Biological Matrices
The detection of U-47700 and its metabolites in various biological samples, such as blood, urine, and hair, was confirmed using liquid chromatography-high resolution mass spectrometry, showcasing the drug's potency and the importance of advanced detection methods (Vogliardi et al., 2018).
Toxicological Impact
Postmortem Concentration Distribution
Research has been conducted to understand the postmortem concentration distribution of U-47700 in fatalities, providing essential data for forensic analysis and interpretation in cases of intoxication (Fels et al., 2019).
Non-fatal Overdose Case
A study on a non-fatal overdose involving U-47700 provided insights into the severe intoxication and recovery processes, emphasizing the need for comprehensive toxicological screening and monitoring (Ellefsen et al., 2017).
properties
Product Name |
3,4-Methylenedioxy U-47700 (hydrochloride) |
|---|---|
Molecular Formula |
C17H24N2O3 · HCl |
Molecular Weight |
340.9 |
InChI |
InChI=1S/C17H24N2O3.ClH/c1-18(2)13-6-4-5-7-14(13)19(3)17(20)12-8-9-15-16(10-12)22-11-21-15;/h8-10,13-14H,4-7,11H2,1-3H3;1H/t13-,14-;/m1./s1 |
InChI Key |
ZPTQZELVNIYZOS-DTPOWOMPSA-N |
SMILES |
CN(C)[C@@H]1CCCC[C@H]1N(C)C(C2=CC(OCO3)=C3C=C2)=O.Cl |
synonyms |
3,4-MDO-U-47700 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
